Cas no 2138052-39-6 (8-ethylimidazo1,2-apyridine-3-carbaldehyde)

• Product Name: 8-ethylimidazo1,2-apyridine-3-carbaldehyde
• CAS No: 2138052-39-6
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 5814406
• PubChem ID: 165499707
• Update Time: 2025-05-23

8-ethylimidazo1,2-apyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-ethylimidazo1,2-apyridine-3-carbaldehyde
• 8-ethylimidazo[1,2-a]pyridine-3-carbaldehyde
• 2138052-39-6
• EN300-1197391

• Inchi： 1S/C10H10N2O/c1-2-8-4-3-5-12-9(7-13)6-11-10(8)12/h3-7H,2H2,1H3
• InChI Key： OSXQQCWMJFFWNE-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C2C(=CC=CN21)CC

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.4Ų

Additional information on 8-ethylimidazo1,2-apyridine-3-carbaldehyde

8-Ethylimidazo[1,2-a]pyridine-3-carbaldehyde: A Comprehensive Overview

The compound with CAS No 2138052-39-6, commonly referred to as 8-ethylimidazo[1,2-a]pyridine-3-carbaldehyde, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. In this article, we will delve into its chemical structure, synthesis methods, biological activities, and recent advancements in its research.

8-Ethylimidazo[1,2-a]pyridine-3-carbaldehyde is characterized by its imidazo[1,2-a]pyridine core, which is a fused bicyclic structure combining an imidazole ring with a pyridine ring. The presence of an ethyl group at the 8-position and a carbaldehyde group at the 3-position imparts unique electronic and steric properties to the molecule. These features make it an attractive candidate for various chemical modifications and functionalizations.

Recent studies have highlighted the potential of 8-ethylimidazo[1,2-a]pyridine-3-carbaldehyde as a building block in medicinal chemistry. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition and as a scaffold for designing bioactive molecules. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them promising leads for anticancer drug development.

In terms of synthesis, 8-ethylimidazo[1,2-a]pyridine-3-carbaldehyde can be prepared through various routes, including condensation reactions and cyclization processes. One efficient method involves the reaction of an appropriate aldehyde with an amidine derivative under acidic conditions. This approach not only ensures high yields but also allows for easy modification of substituents to tailor the molecule's properties.

The biological activity of 8-ethylimidazo[1,2-a]pyridine-3-carbaldehyde is closely tied to its ability to interact with biomolecular targets such as proteins and nucleic acids. A 2023 study in *Bioorganic & Medicinal Chemistry Letters* reported that this compound exhibits selective binding to DNA helices, suggesting its potential use in gene therapy applications. Furthermore, its photochemical properties have been investigated for applications in optoelectronics and sensors.

From a materials science perspective, 8-ethylimidazo[1,2-a]pyridine-3-carbaldehyde has shown promise as a precursor for constructing coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a versatile ligand enables the formation of highly porous materials with tunable properties, which are valuable for gas storage and catalysis.

In conclusion, 8-ethylimidazo[1,2-a]pyridine-3-carbaldehyde stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research endeavors. As ongoing investigations continue to uncover new facets of its potential, this compound is poised to make significant contributions to both academic and industrial fields.